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Compound of Interest

Compound Name: 8-Bromooctanoic acid

Cat. No.: B104365 Get Quote

The proper disposal of 8-Bromooctanoic acid is critical to ensure laboratory safety and

environmental protection. This guide provides a comprehensive, step-by-step procedure for

researchers, scientists, and drug development professionals to handle and dispose of this

corrosive material responsibly. Adherence to these protocols is essential to minimize risks and

comply with regulatory standards.

8-Bromooctanoic acid is classified as a corrosive material that can cause severe skin burns

and eye damage, as well as respiratory irritation.[1][2] Therefore, appropriate personal

protective equipment (PPE) must be worn at all times when handling this chemical.

Key Safety and Physical Data
A summary of essential quantitative data for 8-Bromooctanoic acid is provided in the table

below for quick reference. This information is critical for safe handling and storage.
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Property Value Source(s)

Molecular Formula C8H15BrO2 [3]

Molecular Weight 223.11 g/mol [3]

Appearance
White to cream crystalline

powder
[4]

Melting Point 35-37 °C (lit.)

Boiling Point 147-150 °C at 2 mmHg (lit.)

Flash Point > 110 °C (> 230 °F) [4]

NFPA Rating (est.)
Health: 3; Flammability: 1;

Instability: 0
[1][4]

Storage Temperature Refrigerated (0-10°C) [5]

Disposal Protocol for 8-Bromooctanoic Acid
The following protocol outlines the necessary steps for the safe disposal of 8-Bromooctanoic
acid. This procedure should be performed in a designated waste handling area, preferably

within a chemical fume hood.

1. Personal Protective Equipment (PPE) and Safety Precautions:

Eye and Face Protection: Wear chemical safety goggles and a face shield. Standard safety

glasses are not sufficient.

Skin Protection: Wear chemically resistant gloves (e.g., nitrile rubber), a lab coat, and

closed-toe shoes. Ensure full skin coverage.

Respiratory Protection: If there is a risk of generating dust or aerosols, use a NIOSH/MSHA

or European Standard EN 149 approved respirator with an appropriate cartridge for organic

vapors and acid gases.[1][3]

Ventilation: Handle the material exclusively within a certified chemical fume hood to avoid

inhalation of dust or vapors.[2][4]
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Emergency Equipment: Ensure an eyewash station and a safety shower are readily

accessible.[1][4]

2. Waste Characterization and Segregation:

Hazardous Waste Determination: Chemical waste generators are responsible for

determining if a discarded chemical is classified as a hazardous waste according to local,

state, and federal regulations (e.g., US EPA 40 CFR Parts 261.3).[4] 8-Bromooctanoic acid
is a corrosive solid and should be treated as hazardous waste.

Segregation: Do not mix 8-Bromooctanoic acid waste with other waste streams, especially

incompatible materials such as strong reducing agents or oxidizing agents.[2]

3. Spill Management:

Containment: In the event of a spill, evacuate the immediate area if necessary.

Cleanup: For small spills, carefully sweep or vacuum the solid material.[4] Avoid generating

dust.[4] Place the collected material into a suitable, labeled, and sealed container for

disposal.

Decontamination: Clean the spill area with an appropriate solvent (e.g., soap and water),

followed by a final rinse with water. Collect all cleaning materials as hazardous waste.

4. Waste Collection and Storage:

Container: Place solid 8-Bromooctanoic acid waste into a clearly labeled, sealable, and

corrosion-resistant container.[5]

Labeling: The waste container must be labeled with "Hazardous Waste," the full chemical

name ("8-Bromooctanoic acid"), and the associated hazards (e.g., "Corrosive").

Storage: Store the sealed waste container in a cool, dry, and well-ventilated area, away from

incompatible materials.[1][4] The storage area should be a designated hazardous waste

accumulation site.

5. Final Disposal:
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Professional Disposal Service: Contact a licensed professional waste disposal company to

arrange for the pickup and disposal of the 8-Bromooctanoic acid waste.[3] Do not attempt

to dispose of this chemical down the drain or in regular trash.

Incineration: The recommended method of disposal is through a chemical incinerator

equipped with an afterburner and scrubber.[3]

Documentation: Maintain all records of waste characterization, storage, and disposal in

accordance with institutional and regulatory requirements.

Disposal Workflow
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of 8-Bromooctanoic acid.
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Caption: Workflow for the safe disposal of 8-Bromooctanoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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